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Compound of Interest

Compound Name: 6-Chloro-2-methylhept-2-ene

Cat. No.: B15434989

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of 6-Chloro-2-methylhept-2-ene, a
halogenated alkene of potential interest in chemical synthesis and drug discovery. Extensive
database searches have revealed no evidence of this compound as a naturally occurring
molecule. Therefore, this document focuses on its chemical and physical properties, a plausible
synthetic route, and a discussion of its potential biological activities based on structure-activity
relationships of related chlorinated compounds. This guide is intended to serve as a
foundational resource for researchers and professionals in the fields of chemistry and drug
development.

Chemical Identity and Physicochemical Properties

6-Chloro-2-methylhept-2-ene is a chlorinated hydrocarbon with the molecular formula
CsH1sCL.[1] Its chemical structure consists of a seven-carbon chain with a double bond at the
second carbon and a chlorine atom at the sixth carbon, which is also substituted with a methyl
group. The physicochemical properties of 6-Chloro-2-methylhept-2-ene have been
computationally predicted and are summarized in the table below.
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Property Value Source
Molecular Formula CsH1sCl PubChem[1]
Molecular Weight 146.66 g/mol PubChem[1]
IUPAC Name 6-chloro-2-methylhept-2-ene PubChem[1]
CAS Number 80325-37-7 PubChem[1]
Canonical SMILES Ccc(cce=c(cycal PubChem[1]
INChi Key MPUQSYDHMKFTGX- PubChem[1]
UHFFFAOYSA-N

XLogP3-AA (LogP) 3.6 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 0 PubChem[1]
Rotatable Bond Count 3 PubChem[1]
Complexity 90.7 PubChem[1]
Monoisotopic Mass 146.0862282 Da PubChem[1]

Synthesis of 6-Chloro-2-methylhept-2-ene

Given the absence of known natural sources, 6-Chloro-2-methylhept-2-ene must be prepared

synthetically. A plausible and efficient method for its synthesis is via the reaction of the

corresponding tertiary alcohol, 2-methylhept-6-en-2-ol, with concentrated hydrochloric acid.

This reaction proceeds through an S(_N)1 (Substitution Nucleophilic Unimolecular)

mechanism.

Proposed Synthetic Pathway

The overall reaction is as follows:

2-methylhept-6-en-2-ol + HCl — 6-Chloro-2-methylhept-2-ene + H20
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The reaction is initiated by the protonation of the hydroxyl group of the alcohol by the strong
acid (HCI), which converts the poor leaving group (-OH) into a good leaving group (H20). The
departure of the water molecule results in the formation of a stable tertiary carbocation. In the
final step, the chloride ion (CI~) acts as a nucleophile and attacks the carbocation to form the
final product, 6-Chloro-2-methylhept-2-ene.

HCI (conc.)
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Nucleophilic Attack by CI—
Protonation Lossof H20 | Tertiary Carbocation D Y $> 6-Chloro-2-methylhept-2-ene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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